![molecular formula C7H9N3O2S B2444195 3-[(3-Methyl-1,2,4-thiadiazol-5-yl)oxy]pyrrolidin-2-one CAS No. 2200424-76-4](/img/structure/B2444195.png)
3-[(3-Methyl-1,2,4-thiadiazol-5-yl)oxy]pyrrolidin-2-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “3-[(3-Methyl-1,2,4-thiadiazol-5-yl)oxy]pyrrolidin-2-one” contains a pyrrolidin-2-one group and a 3-methyl-1,2,4-thiadiazol-5-yl group. Pyrrolidin-2-one, also known as pyrrolidone, is a common solvent and reagent in chemistry. The 1,2,4-thiadiazole group is a type of heterocycle that is often found in various pharmaceuticals .
Molecular Structure Analysis
The molecular structure of this compound would be characterized by the presence of the pyrrolidin-2-one and 3-methyl-1,2,4-thiadiazol-5-yl moieties. The exact structure would depend on the specific substituents and their positions .Chemical Reactions Analysis
The chemical reactivity of this compound would be influenced by the functional groups present. The pyrrolidin-2-one moiety could potentially undergo reactions at the carbonyl group, while the 1,2,4-thiadiazole ring could participate in various substitution reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar pyrrolidin-2-one and 1,2,4-thiadiazol-5-yl groups could impact its solubility properties .Mechanism of Action
Target of Action
Compounds with similar structures have been shown to inhibit the interleukin-6 (il-6)/jak/stat3 pathway . This pathway plays a crucial role in the immune response and inflammation, and its dysregulation is associated with various diseases, including cancer .
Mode of Action
Based on the inhibition of the il-6/jak/stat3 pathway by similar compounds , it can be hypothesized that this compound may interact with its targets to modulate this pathway, leading to changes in cellular processes.
Biochemical Pathways
If this compound indeed inhibits the il-6/jak/stat3 pathway, it could affect downstream processes such as cell proliferation, differentiation, and survival .
Result of Action
If this compound indeed inhibits the il-6/jak/stat3 pathway, it could potentially suppress inflammation and immune responses, and inhibit the growth of certain types of cancer cells .
Advantages and Limitations for Lab Experiments
One of the main advantages of using 3-[(3-Methyl-1,2,4-thiadiazol-5-yl)oxy]pyrrolidin-2-one in lab experiments is its broad-spectrum activity against bacteria, fungi, and cancer cells. The compound is also relatively easy to synthesize and has been shown to have low toxicity in animal studies. However, one of the limitations of using this compound is its limited solubility in water, which can make it difficult to use in certain experimental setups.
Future Directions
There are several future directions for research on 3-[(3-Methyl-1,2,4-thiadiazol-5-yl)oxy]pyrrolidin-2-one. One area of interest is the development of new synthetic methods to improve the yield and purity of the compound. Another area of interest is the study of the compound's potential as a photosensitizer for photodynamic therapy. Further research is also needed to fully understand the compound's mechanism of action and to explore its potential as a therapeutic agent for various diseases.
Synthesis Methods
The synthesis of 3-[(3-Methyl-1,2,4-thiadiazol-5-yl)oxy]pyrrolidin-2-one involves the reaction of 3-methyl-1,2,4-thiadiazol-5-amine with ethyl acetoacetate in the presence of sodium ethoxide. The resulting product is then treated with hydrochloric acid to obtain the final product. The synthesis method has been optimized to obtain high yields of the product.
Scientific Research Applications
3-[(3-Methyl-1,2,4-thiadiazol-5-yl)oxy]pyrrolidin-2-one has shown promising results in various scientific research applications. It has been studied for its potential as an antibacterial agent, antifungal agent, and antitumor agent. The compound has also been studied for its potential as a photosensitizer for photodynamic therapy.
properties
IUPAC Name |
3-[(3-methyl-1,2,4-thiadiazol-5-yl)oxy]pyrrolidin-2-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9N3O2S/c1-4-9-7(13-10-4)12-5-2-3-8-6(5)11/h5H,2-3H2,1H3,(H,8,11) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PXMUWTPFFRFRDN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NSC(=N1)OC2CCNC2=O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
199.23 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.